Cas no 1803961-34-3 (Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803961-34-3
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4831679
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F5NO4/c1-18-8(17)3-2-4(16)5(6(10)11)15-7(3)19-9(12,13)14/h2,6,16H,1H3
• InChI Key： RHFYYOWALILURH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)OC)=C(N=1)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803961-34-3): A Comprehensive Overview

Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1803961-34-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of difluoromethyl and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for oral administration. This group also influences the electronic properties of the compound, affecting its interaction with biological targets. On the other hand, the trifluoromethoxy group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. These features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The structural versatility of pyridine derivatives allows for the design of molecules with tailored pharmacological properties. Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate exemplifies this versatility, as it combines multiple functional groups that can interact with different biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the trifluoromethoxy group often involves nucleophilic aromatic substitution or direct fluorination methods. These synthetic strategies highlight the importance of advanced organic chemistry techniques in the preparation of complex molecular entities like Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate.

The pharmacological profile of Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate has been extensively studied in preclinical models. Initial investigations have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathogenesis. For instance, studies suggest that this compound may interfere with kinases and other signaling molecules that play a crucial role in cancer progression. Additionally, it has shown promise in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The presence of both hydroxyl and carboxyl functional groups in the molecule allows for further derivatization, enabling the exploration of additional pharmacological scaffolds. Researchers have utilized these reactive sites to develop analogs with enhanced potency and selectivity. Such modifications are essential for optimizing drug candidates and minimizing off-target effects. The flexibility offered by these functional groups makes Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate a versatile platform for medicinal chemistry innovation.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy strong>)pyridine-5-carboxylate (CAS No. 1803961-34-3) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the < strong >difluoromethyl strong >and < strong > trifluoromethoxy strong > substituents, contribute to its favorable chemical properties and biological activities. The ongoing research into this compound underscores its importance as a lead molecule for developing novel therapeutic agents targeting various diseases.